Cas no 1353975-17-3 (2-Amino-1-[3-(cyclopropyl-methyl-amino)-piperidin-1-yl]-ethanone)

• Product Name: 2-Amino-1-[3-(cyclopropyl-methyl-amino)-piperidin-1-yl]-ethanone
• CAS No: 1353975-17-3
• MF: C₁₁H₂₁N₃O
• MW: 211.30394244194
• CID: 2161672
• Update Time: 2025-10-28

2-Amino-1-[3-(cyclopropyl-methyl-amino)-piperidin-1-yl]-ethanone Chemical and Physical Properties

Names and Identifiers

• 2-Amino-1-[3-(cyclopropyl-methyl-amino)-piperidin-1-yl]-ethanone
• AM93999
• 2-Amino-1-[3-(cyclopropylmethylamino)piperidin-1-yl]ethanone

• Inchi： 1S/C11H21N3O/c1-13(9-4-5-9)10-3-2-6-14(8-10)11(15)7-12/h9-10H,2-8,12H2,1H3
• InChI Key： ZPWYMGSPVKIPII-UHFFFAOYSA-N
• SMILES： O=C(CN)N1CCCC(C1)N(C)C1CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 240
• Topological Polar Surface Area: 49.6

Additional information on 2-Amino-1-[3-(cyclopropyl-methyl-amino)-piperidin-1-yl]-ethanone

Compound CAS No 1353975-17-3: 2-Amino-1-[3-(Cyclopropyl-Methyl-Amino)-Piperidin-1-yl]-Ethanone

The compound with CAS No 1353975-17-3, known as 2-Amino-1-[3-(Cyclopropyl-Methyl-Amino)-Piperidin-1-yl]-Ethanone, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is notable for its complex structure, which includes a piperidine ring, a cyclopropyl group, and an aminoethyl ketone moiety. These structural features contribute to its unique pharmacological properties and potential applications in drug development.

Recent studies have highlighted the importance of cyclopropyl-methyl-amino groups in modulating the bioactivity of piperidine derivatives. The presence of this group in the molecule enhances its ability to interact with various biological targets, making it a promising candidate for therapeutic interventions. Researchers have explored its potential as a neuroprotective agent and have found that it exhibits significant activity in models of neurodegenerative diseases such as Alzheimer's and Parkinson's.

The synthesis of 2-Amino-1-[3-(Cyclopropyl-Methyl-Amino)-Piperidin-1-yl]-Ethanone involves a multi-step process that requires precise control over stereochemistry and regioselectivity. Advanced techniques such as asymmetric catalysis and microwave-assisted synthesis have been employed to optimize the production process, ensuring high yields and purity levels.

In terms of pharmacokinetics, this compound demonstrates favorable absorption and distribution properties, which are critical for its efficacy as a drug candidate. Preclinical studies have shown that it achieves optimal concentrations in target tissues while maintaining a low toxicity profile, making it a safe option for further development.

The application of cyclopropyl-methyl-amino-piperidine derivatives in drug design has opened new avenues for treating various diseases. For instance, recent research has focused on its role as an antidepressant, where it has shown potential in modulating serotonin reuptake and enhancing mood regulation pathways.

Moreover, the compound's ability to act as a protease inhibitor has been explored in the context of viral infections, including COVID-19. Its unique structure allows it to bind effectively to viral proteases, inhibiting their activity and potentially reducing viral replication rates.

In conclusion, 2-Amino-1-[3-(Cyclopropyl-Methyl-Amino)-Piperidin-1-yl]-Ethanone (CAS No 1353975-17-3) represents a cutting-edge advancement in medicinal chemistry with diverse therapeutic applications. Its structural complexity, combined with promising preclinical results, positions it as a strong candidate for future clinical trials and drug development programs.